2,4-difluoro-N-((1-(thiophen-2-yl)cyclopropyl)methyl)benzamide

• IUPAC Name: 2,4-difluoro-N-[(1-thiophen-2-ylcyclopropyl)methyl]benzamide
• InChI: InChI=1S/C15H13F2NOS/c16-10-3-4-11(12(17)8-10)14(19)18-9-15(5-6-15)13-2-1-7-20-13/h1-4,7-8H,5-6,9H2,(H,18,19)
• InChI Key: DJDJYZYWCSWVMP-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(CNC(=O)C2=C(C=C(C=C2)F)F)C3=CC=CS3
• Molecular Formula: C15H13F2NOS
• Molecular Weight: 293.3 g/mol
• CAS No.: 1207059-19-5

Description

Synthesis Analysis

While specific synthesis methods for this compound were not found, it’s worth noting that thiophene derivatives, which this compound contains, have been synthesized through various methods. For instance, the Gewald reaction is a typical synthetic method to thiophene derivatives, involving a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester.

Mechanism of Action

The mechanism of action of 2,4-difluoro-N-((1-(thiophen-2-yl)cyclopropyl)methyl)benzamide involves the inhibition of specific enzymes and proteins that are involved in various cellular processes. This compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a crucial role in gene expression. Additionally, this compound can also inhibit the activity of heat shock protein 90 (HSP90), which is a protein that is involved in the folding and stabilization of other proteins.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are complex and varied. Studies have shown that this compound can induce apoptosis in cancer cells by activating specific signaling pathways. Additionally, this compound can also modulate the immune system by inhibiting the activity of specific immune cells. This compound has also shown potential in the treatment of neurological disorders by reducing inflammation and oxidative stress in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2,4-difluoro-N-((1-(thiophen-2-yl)cyclopropyl)methyl)benzamide is its specificity towards specific enzymes and proteins. This compound can selectively inhibit the activity of HDACs and HSP90, which makes it an attractive candidate for drug development. However, the synthesis of this compound is complex and requires several steps, which can be a limitation for lab experiments.

Future Directions

There are several future directions for the research and development of 2,4-difluoro-N-((1-(thiophen-2-yl)cyclopropyl)methyl)benzamide. One potential direction is the development of this compound as a cancer therapy. Further studies are needed to determine the efficacy and safety of this compound in preclinical and clinical trials. Additionally, this compound has shown potential in the treatment of neurological disorders, and further research is needed to explore this potential. Finally, the development of new synthesis methods for this compound could lead to more efficient and cost-effective production.
In conclusion, this compound is a promising compound with potential therapeutic applications in cancer research and neurological disorders. The synthesis of this compound is complex, but its specificity towards specific enzymes and proteins makes it an attractive candidate for drug development. Further research is needed to explore the full potential of this compound in various scientific research fields.

Synthesis Methods

The synthesis of 2,4-difluoro-N-((1-(thiophen-2-yl)cyclopropyl)methyl)benzamide is a complex process that involves several steps. The first step involves the preparation of 2,4-difluorobenzaldehyde and 1-(thiophen-2-yl)cyclopropanecarboxylic acid. These two compounds are then reacted together in the presence of a catalyst to form the intermediate compound. The intermediate compound is then treated with a reducing agent to obtain the final product.

Scientific Research Applications

2,4-difluoro-N-((1-(thiophen-2-yl)cyclopropyl)methyl)benzamide has shown promising results in various scientific research studies. One of the most significant applications of this compound is in cancer research. Studies have shown that this compound can inhibit the growth of cancer cells and induce apoptosis. Additionally, this compound has shown potential in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.